Cas no 1478831-59-2 (2-Pyrimidinamine, 4-chloro-N-methyl-6-propyl-)

• Product Name: 2-Pyrimidinamine, 4-chloro-N-methyl-6-propyl-
• CAS No: 1478831-59-2
• MF: C₈H₁₂ClN₃
• MW: 185.653980255127
• CID: 5266178
• Update Time: 2025-07-21

2-Pyrimidinamine, 4-chloro-N-methyl-6-propyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-chloro-N-methyl-6-propyl-

• Inchi： 1S/C8H12ClN3/c1-3-4-6-5-7(9)12-8(10-2)11-6/h5H,3-4H2,1-2H3,(H,10,11,12)
• InChI Key： NBNHLVWVYUMJRS-UHFFFAOYSA-N
• SMILES： C1(NC)=NC(CCC)=CC(Cl)=N1

Additional information on 2-Pyrimidinamine, 4-chloro-N-methyl-6-propyl-

Comprehensive Overview of 2-Pyrimidinamine, 4-chloro-N-methyl-6-propyl- (CAS No. 1478831-59-2)

2-Pyrimidinamine, 4-chloro-N-methyl-6-propyl- (CAS No. 1478831-59-2) is a specialized organic compound belonging to the pyrimidine derivative family. Pyrimidine derivatives are widely recognized for their significance in pharmaceuticals, agrochemicals, and material science. This particular compound, with its unique 4-chloro, N-methyl, and 6-propyl substitutions, has garnered attention for its potential applications in drug discovery and chemical synthesis. Researchers and industry professionals often search for terms like "pyrimidine derivatives uses", "4-chloro-N-methyl-6-propyl-pyrimidinamine synthesis", and "CAS 1478831-59-2 applications", reflecting the growing interest in this molecule.

The structural features of 2-Pyrimidinamine, 4-chloro-N-methyl-6-propyl- make it a versatile intermediate in organic chemistry. The presence of a chloro group at the 4-position and a propyl group at the 6-position enhances its reactivity, enabling it to participate in various cross-coupling reactions. This aligns with the current trend in chemical research, where modular synthesis and functional group transformations are highly sought after. Searches such as "pyrimidine cross-coupling reactions" and "N-methyl pyrimidinamine derivatives" highlight the relevance of this compound in modern synthetic methodologies.

In the pharmaceutical sector, 2-Pyrimidinamine, 4-chloro-N-methyl-6-propyl- is explored for its potential as a building block in the development of kinase inhibitors and other bioactive molecules. Kinase inhibitors are a hot topic in drug discovery, particularly for targeting cancer and inflammatory diseases. Keywords like "pyrimidine-based kinase inhibitors" and "drug discovery intermediates" are frequently queried, underscoring the compound's importance. Its N-methyl moiety further contributes to its metabolic stability, a critical factor in drug design.

From an industrial perspective, this compound is also investigated for its role in agrochemical formulations. Pyrimidine derivatives are known for their herbicidal and fungicidal properties, making them valuable in crop protection. Searches for "pyrimidine agrochemicals" and "4-chloro-N-methyl-6-propyl-pyrimidinamine in agriculture" reflect this application. The compound's stability under various environmental conditions adds to its appeal for such uses.

The synthesis of 2-Pyrimidinamine, 4-chloro-N-methyl-6-propyl- typically involves multi-step organic reactions, including halogenation, alkylation, and amination. Researchers often look for "efficient synthesis of 4-chloro-N-methyl-6-propyl-pyrimidinamine" or "CAS 1478831-59-2 preparation methods" to optimize yields and purity. Recent advancements in green chemistry have also spurred interest in eco-friendly synthesis routes, aligning with global sustainability goals.

Analytical characterization of this compound is another area of focus. Techniques such as NMR, HPLC, and mass spectrometry are employed to confirm its structure and purity. Queries like "analytical methods for pyrimidinamine derivatives" and "CAS 1478831-59-2 characterization" are common among quality control professionals and researchers. Ensuring high purity is essential, especially when the compound is used in sensitive applications like pharmaceuticals.

In summary, 2-Pyrimidinamine, 4-chloro-N-methyl-6-propyl- (CAS No. 1478831-59-2) is a compound of significant interest across multiple industries. Its structural uniqueness and reactivity make it a valuable intermediate in drug discovery, agrochemicals, and material science. As research continues to uncover new applications, the demand for this compound is likely to grow, further solidifying its place in the chemical landscape.